Cas no 725205-09-4 (2,2-dimethylbutanimidamide)

• Product Name: 2,2-dimethylbutanimidamide
• CAS No: 725205-09-4
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 6183869
• PubChem ID: 13911461
• Update Time: 2025-05-26

2,2-dimethylbutanimidamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylbutanimidamide
• SCHEMBL1221412
• EN300-1723122
• 725205-09-4

• Inchi： 1S/C6H14N2/c1-4-6(2,3)5(7)8/h4H2,1-3H3,(H3,7,8)
• InChI Key： OEQCZEJZQPZSTR-UHFFFAOYSA-N
• SMILES： NC(C(C)(C)CC)=N

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2,2-dimethylbutanimidamide

Comprehensive Overview of 2,2-dimethylbutanimidamide (CAS No. 725205-09-4): Properties, Applications, and Industry Insights

2,2-dimethylbutanimidamide (CAS No. 725205-09-4) is a specialized organic compound belonging to the imidamide family. Its unique molecular structure, featuring a dimethyl-substituted butanimidamide backbone, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's high purity and thermal stability have garnered attention in research circles, particularly for its role in heterocyclic compound formation and catalysis applications.

Recent trends in green chemistry have amplified interest in 725205-09-4 as a potential eco-friendly reagent. Studies highlight its utility in atom-efficient reactions, aligning with the industry's shift toward sustainable synthesis methods. The compound's low toxicity profile compared to traditional amidine derivatives positions it favorably for bioconjugation applications in drug development, addressing growing demand for safer pharmaceutical intermediates.

Analytical characterization of 2,2-dimethylbutanimidamide reveals exceptional solubility in polar aprotic solvents (DMSO, DMF), with HPLC purity typically exceeding 98%. This makes it particularly suitable for high-yield coupling reactions in peptide mimetic design. Researchers are exploring its chemo-selectivity in multi-step syntheses, where its steric hindrance properties enable precise regiocontrol – a hot topic in precision chemistry forums.

The compound's crystalline form (melting point 142-145°C) demonstrates remarkable storage stability, a critical factor for industrial-scale applications. Quality control protocols emphasize NMR spectroscopy (¹H/¹³C) and mass spectrometry verification to ensure batch consistency. These QC standards meet stringent requirements for GMP-compliant production, particularly relevant to API manufacturing.

Emerging applications in material science leverage 725205-09-4's ability to form coordination complexes with transition metals. This property is being investigated for advanced polymer development and nanomaterial functionalization, responding to market needs for high-performance materials. The compound's ligand behavior in metal-organic frameworks (MOFs) shows particular promise for gas storage technologies.

From a commercial perspective, 2,2-dimethylbutanimidamide suppliers are adopting just-in-time manufacturing models to address the compound's niche market demand. Current price trends reflect its high-value specialty chemical status, with procurement strategies focusing on small-batch reliability rather than bulk availability. This aligns with broader custom synthesis market movements toward tailored solutions.

Ongoing research explores structure-activity relationships of dimethyl-substituted amidines in enzyme inhibition, particularly for kinase targets. The electron-donating effects of its methyl groups show unique pharmacophore potential, making 725205-09-4 a candidate for fragment-based drug discovery – a trending approach in computational chemistry circles.

Environmental considerations for 2,2-dimethylbutanimidamide include its biodegradation pathways and ecotoxicity data, increasingly important for REACH compliance. Recent life cycle assessments suggest favorable environmental footprint metrics compared to analogous compounds, supporting its selection in green manufacturing initiatives.

Technical literature emphasizes proper handling protocols for 725205-09-4, including inert atmosphere storage recommendations to maintain long-term stability. These best practices are crucial for maintaining the compound's reaction efficiency in sensitive applications like asymmetric synthesis.

Future development directions for 2,2-dimethylbutanimidamide include exploration of its chiral derivatives and applications in flow chemistry systems. The compound's modular reactivity makes it adaptable to continuous processing environments, answering industry demands for process intensification solutions.